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Compound of Interest

Compound Name: Lanthanum(III) nitrate hydrate

Cat. No.: B563265 Get Quote

For Immediate Action: In case of a spill, evacuate the area, eliminate ignition sources, and

prevent the material from entering drains.[1][2] Wear appropriate personal protective equipment

(PPE), including chemical-resistant gloves, safety goggles, and a lab coat, before cleanup.[2]

[3]

Proper disposal of Lanthanum(III) nitrate hydrate is critical for laboratory safety and

environmental protection. This compound is a strong oxidizer, can cause serious eye damage,

and is very toxic to aquatic life.[3][4] It must be managed as hazardous waste according to

local, state, and federal regulations.[1][5] Never dispose of this chemical in the trash or down

the drain.[3][6]

Core Disposal Principles
Identify as Hazardous Waste: Lanthanum(III) nitrate hydrate is classified as hazardous.

Under the U.S. Environmental Protection Agency (EPA), it falls under the waste codes D001

for ignitability and D003 for reactivity.[1]

Prevent Contamination: Do not allow the substance or its solutions to enter soil, sewage

systems, or any water bodies.[3][6]

Segregate Waste: Keep Lanthanum(III) nitrate hydrate waste separate from combustible

materials, reducing agents, strong acids, and finely powdered metals to prevent hazardous

reactions.[5][6]
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Step-by-Step Disposal Protocol
1. On-Site Collection and Storage:

Container: Place all solid waste and contaminated materials (e.g., weigh boats, gloves,

wipes) into a designated, clearly labeled, and sealable hazardous waste container.[2] The

container must be made of a compatible material.

Labeling: The waste container must be labeled "Hazardous Waste" and clearly identify the

contents as "Lanthanum(III) Nitrate Hydrate."

Storage: Store the sealed waste container in a cool, dry, and well-ventilated designated

satellite accumulation area. Ensure it is stored away from incompatible materials.[2][5]

2. Spill Management and Cleanup:

Minor Spills: For small dry spills, immediately clean up using a neutralizing agent.[3]

Carefully sweep or shovel the material into the designated hazardous waste container.[2]

Avoid creating dust.[2][7]

Aqueous Spills: Contain the spill and collect it with an absorbent, inert material.

Cleaning: Do not wash the spill area with water that will enter the drain system.[1] Collect all

wash water and treat it as hazardous waste.[1]

3. Arrange for Professional Disposal:

All waste containing Lanthanum(III) nitrate hydrate must be disposed of through a licensed

hazardous waste management company.[5] Do not attempt to dispose of it through municipal

waste streams.[3]

Follow your institution's specific procedures for hazardous waste pickup.

Quantitative Safety Data
The following table summarizes key toxicity data for Lanthanum(III) nitrate hydrate,

underscoring its environmental hazard.
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Data Point Value Species Notes

LC50 (Acute Aquatic) 1 mg/L (96 hours) Rainbow Trout

Lethal concentration

for 50% of the test

population. Highlights

high toxicity to fish.[7]

EC50 (Acute Aquatic) 2.1 mg/L (72 hours)

Pseudokirchneriella

subcapitata (Green

Algae)

Effective

concentration causing

a 50% response.

Shows toxicity to

aquatic plants.[7]

Experimental Protocol: Chemical Treatment for
Small Quantities
For research settings that generate very small quantities of waste oxidizing agents like

Lanthanum(III) nitrate, a chemical reduction method can be employed before collection by a

waste contractor. This procedure must be carried out by trained personnel in a controlled

laboratory environment with appropriate PPE.

Objective: To reduce the oxidizing nitrate to a less hazardous state.

Methodology:

Preparation: In a fume hood, prepare a 3% aqueous solution of the Lanthanum(III) nitrate
hydrate waste.

Acidification: Cautiously and with constant stirring, add dilute sulfuric acid to the solution until

the pH reaches 2.

Reduction: While continuing to stir, gradually add a 50% excess of a sodium bisulfite

solution. This will reduce the nitrate.

Neutralization and Disposal: After the reaction is complete, neutralize the solution as

required by your institution's waste management guidelines. The final solution, though

treated, must still be collected and disposed of as hazardous waste.[1]
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Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making and operational steps for the proper

disposal of Lanthanum(III) nitrate hydrate.
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Start: Waste Generation

Step 1: Segregation & Collection

Step 2: On-Site Storage

Step 3: Final Disposal

Generate Lanthanum(III) 
Nitrate Hydrate Waste

(Solid or Aqueous)

Is waste compatible with
other collected waste?

Place in new, dedicated
Hazardous Waste Container

No

Add to existing compatible
Hazardous Waste Container

Yes

Label Container:
'Hazardous Waste'

'Lanthanum Nitrate, Oxidizer'

Seal container tightly

Store in cool, dry, designated
Satellite Accumulation Area

Keep away from combustibles
& reducing agents

Container Full or
Project Complete?

No

Arrange for pickup by
licensed waste disposal company

Yes

END: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Lanthanum(III) nitrate hydrate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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